Cas no 1807136-32-8 (Methyl 2-(difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetate
• CAS No: 1807136-32-8
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4882011
• Update Time: 2025-05-26

Methyl 2-(difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetate

• Inchi： 1S/C9H8F3NO3/c1-16-6(15)2-4-5(14)3-13-8(7(4)10)9(11)12/h3,9,14H,2H2,1H3
• InChI Key： KTTXLGAKKQIPDW-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C=1CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-(difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetate

Methyl 2-(difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetate (CAS No. 1807136-32-8)

The compound Methyl 2-(difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetate (CAS No. 1807136-32-8) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their versatility and wide-ranging applications in drug discovery and agrochemicals. The molecule features a pyridine ring with substituents at positions 2, 3, and 5, including a difluoromethyl group, a fluoro group, and a hydroxyl group, respectively. Additionally, the acetate ester group at position 4 contributes to its chemical reactivity and biological activity.

Recent studies have highlighted the potential of Methyl 2-(difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetate as a lead compound in the development of novel pharmaceutical agents. Researchers have explored its ability to inhibit key enzymes involved in various disease pathways, such as kinase inhibitors and protease inhibitors. The presence of fluorine atoms in the molecule enhances its lipophilicity and bioavailability, making it an attractive candidate for drug design. Furthermore, the hydroxyl group at position 5 provides opportunities for further functionalization, enabling the creation of derivatives with improved pharmacokinetic properties.

In terms of synthesis, Methyl 2-(difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetate can be prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The use of transition metal catalysts has been reported to improve the efficiency of these reactions, leading to higher yields and better purity. The compound's structure has also been studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its conformational preferences and intermolecular interactions.

From an environmental perspective, the biodegradability and toxicity of Methyl 2-(difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetate have been evaluated in recent toxicity studies. These studies suggest that the compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term effects on ecosystems and human health.

Looking ahead, Methyl 2-(difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetate holds promise as a building block for developing next-generation agrochemicals and pharmaceuticals. Its unique combination of structural features makes it an ideal candidate for exploring new therapeutic targets and pest control agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing both medicinal chemistry and environmental science.